Cas no 127040-36-2 (3H-Pyrido[3,2-a]carbazol-3-one,4,5,6,11-tetrahydro-6,6-dimethyl-)

• Product Name: 3H-Pyrido[3,2-a]carbazol-3-one,4,5,6,11-tetrahydro-6,6-dimethyl-
• CAS No: 127040-36-2
• MF: C₁₇H₁₆N₂O
• MW: 264.321743965149
• CID: 159635
• PubChem ID: 3080040
• Update Time: 2025-04-19

3H-Pyrido[3,2-a]carbazol-3-one,4,5,6,11-tetrahydro-6,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrido[3,2-a]carbazol-3-one,4,5,6,11-tetrahydro-6,6-dimethyl-
• 6,6-dimethyl-5,11-dihydro-4H-pyrido[3,2-a]carbazol-3-one
• 127040-36-2
• 3H-Pyrido(3,2-a)carbazol-3-one, 4,5,6,11-tetrahydro-6,6-dimethyl-
• 11H-3-Oxo-6,6-dimethyl-3,4,5,6-tetrahydropyrido(3,2-a)carbazole
• 4,5,6,11-Tetrahydro-6,6-dimethyl-3H-pyrido(3,2-a)carbazol-3-one
• DTXSID30155370
• BRN 4259143

• Inchi： 1S/C17H16N2O/c1-17(2)9-13-11(7-8-14(20)18-13)16-15(17)10-5-3-4-6-12(10)19-16/h3-8,19H,9H2,1-2H3,(H,18,20)
• InChI Key： FEARIUZOKIVDAL-UHFFFAOYSA-N
• SMILES： O=C1C=CC2=C(CC(C)(C)C3C4C=CC=CC=4NC=32)N1

Computed Properties

• Exact Mass: 263.11855
• Monoisotopic Mass: 264.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.9Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 571.6°Cat760mmHg
• Flash Point: 299.5°C
• Refractive Index: 1.698
• PSA: 41.99